Cas no 2171419-31-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methoxypropanoic acid)
3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methoxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methoxypropanoic acid
- EN300-1498640
- 2171419-31-9
- 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methoxypropanoic acid
-
- Inchi: 1S/C27H26N2O6/c1-34-23(26(31)32)15-28-25(30)24(17-9-3-2-4-10-17)29-27(33)35-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h2-14,22-24H,15-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t23?,24-/m0/s1
- InChI Key: POLBHBNMHGQPOP-CGAIIQECSA-N
- SMILES: O(C(N[C@H](C(NCC(C(=O)O)OC)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.17908655g/mol
- Monoisotopic Mass: 474.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methoxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1498640-0.05g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methoxypropanoic acid |
2171419-31-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1498640-0.1g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methoxypropanoic acid |
2171419-31-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1498640-0.25g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methoxypropanoic acid |
2171419-31-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1498640-0.5g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methoxypropanoic acid |
2171419-31-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1498640-1.0g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methoxypropanoic acid |
2171419-31-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1498640-2.5g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methoxypropanoic acid |
2171419-31-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1498640-5.0g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methoxypropanoic acid |
2171419-31-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1498640-10.0g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methoxypropanoic acid |
2171419-31-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1498640-50mg |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methoxypropanoic acid |
2171419-31-9 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1498640-100mg |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-methoxypropanoic acid |
2171419-31-9 | 100mg |
$2963.0 | 2023-09-27 |
3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methoxypropanoic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methoxypropanoic acid
Recent Advances in the Study of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methoxypropanoic acid (CAS: 2171419-31-9)
The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methoxypropanoic acid (CAS: 2171419-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The presence of the fluorenylmethoxycarbonyl (Fmoc) group enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.
One of the key findings from recent research is the role of this compound in the synthesis of peptide-based therapeutics. The Fmoc-protected amino acid derivative facilitates the efficient assembly of complex peptides with high purity and yield. Studies have demonstrated its effectiveness in the synthesis of antimicrobial peptides and enzyme inhibitors, highlighting its versatility. Additionally, the methoxypropanoic acid moiety contributes to improved solubility and stability, addressing common challenges in peptide drug formulation.
Another area of interest is the compound's potential in targeted drug delivery systems. Researchers have investigated its incorporation into prodrugs and conjugates designed for site-specific release. The phenylacetamido group, in particular, has been shown to enhance binding affinity to certain biological targets, making it a promising candidate for the development of precision medicines. Recent in vitro and in vivo studies have provided preliminary evidence of its efficacy and safety profile, though further clinical validation is required.
In addition to its therapeutic applications, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methoxypropanoic acid has been utilized in the study of enzyme mechanisms. Its structural similarity to natural substrates allows it to act as an inhibitor or modulator for specific enzymes, providing insights into their function and potential therapeutic targeting. Recent crystallographic studies have elucidated its binding modes, offering a foundation for the design of more potent and selective inhibitors.
Despite these advancements, challenges remain in the large-scale production and optimization of this compound. Researchers are exploring innovative synthetic routes to improve yield and reduce costs, with recent progress in catalytic methods and green chemistry approaches. Furthermore, the need for comprehensive toxicological and pharmacokinetic studies underscores the importance of continued investigation.
In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methoxypropanoic acid (CAS: 2171419-31-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and enzyme inhibition highlight its potential to contribute to the development of next-generation therapeutics. Ongoing research efforts aim to address existing challenges and unlock its full potential in the field.
2171419-31-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-methoxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)